Cas no 3937-96-0 (2-(4-methylbenzenesulfonyl)acetic acid)

2-(4-methylbenzenesulfonyl)acetic acid Properties

Names and Identifiers

• p-Toluenesulphonylacetic acid
• 4-Toluenesulfonylacetic acid
• 2-(p-Toluenesulfonyl)acetic Acid
• [(4-Methylphenyl)sulfonyl]acetic acid
• 2-(4-methylphenyl)sulfonylacetic acid
• 2-tosylacetic acid
• p-Toluenesulfonylacetic acid
• Tosylacetic acid
• 4-Toluenesulphonylacetic acid
• YID78NF77O
• Acetic acid, [(4-methylphenyl)sulfonyl]-
• 2-(4-methylbenzenesulfonyl)acetic acid
• 2-[(4-methylphenyl)sulfonyl]acetic acid
• 2-[(4-methylbenzene)sulfonyl]acetic acid
• ((4-methylphenyl)sulfonyl)acetic acid
• (4-Tolylsulphonyl)acetic a
• (4-Tolylsulphonyl)acetic acid
• NSC46893
• EINECS 223-518-0
• NS00030571
• NSC 46893
• 4-methylphenylsulfonylacetic acid
• Q27294534
• 3937-96-0
• AKOS000103824
• Z56963388
• F2109-0035
• UNII-YID78NF77O
• EN300-07944
• SR-01000210775-1
• SCHEMBL924405
• FT-0635066
• NSC-46893
• J-510348
• Delta-9,11-promestriene
• SR-01000210775
• T2416
• CS-0067819
• 2-tosylaceticacid
• 2-(4-toluenesulfonyl)acetic acid
• AQDHXMBUTDLAMD-UHFFFAOYSA-N
• DTXSID80192573
• BB 0219372
• ALBB-014623
• Promestriene Impurity;(8S,13S,14S,17S)-17-Methoxy-13-methyl-3-propoxy-7,8,12,13,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthrene
• BBL022656
• DB-049406
• acetic acid, 2-(p-tolyl)sulfonyl-
• STK321136
• +Expand

• MDL： MFCD00021764
• InChIKey： AQDHXMBUTDLAMD-UHFFFAOYSA-N
• Inchi： 1S/C9H10O4S/c1-7-2-4-8(5-3-7)14(12,13)6-9(10)11/h2-5H,6H2,1H3,(H,10,11)
• SMILES： S(C([H])([H])C(=O)O[H])(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)=O
• BRN： 2331311

Computed Properties

• Exact Mass: 214.03000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 214.03
• Heavy Atom Count: 14
• Complexity: 293
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 79.8

Experimental Properties

• LogP: 1.93410
• PSA: 79.82000
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 450.4 °C at 760 mmHg
• Melting Point: 116.0 to 120.0 deg-C
• Flash Point: 450.4 °C at 760 mmHg
• Color/Form: White solid
• Density: 1.35

2-(4-methylbenzenesulfonyl)acetic acid Security Information

• Symbol: GHS07
• Safety Term：S26;S36
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

2-(4-methylbenzenesulfonyl)acetic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%